N-(2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)morpholine-4-carboxamide

• IUPAC Name: N-[2-[4-(furan-2-yl)pyrazol-1-yl]ethyl]morpholine-4-carboxamide
• InChI: InChI=1S/C14H18N4O3/c19-14(17-5-8-20-9-6-17)15-3-4-18-11-12(10-16-18)13-2-1-7-21-13/h1-2,7,10-11H,3-6,8-9H2,(H,15,19)
• InChI Key: WKDRRFSITNHXIQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)NCCN2C=C(C=N2)C3=CC=CO3
• Molecular Formula: C14H18N4O3
• Molecular Weight: 290.32 g/mol

Description

N-(2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)morpholine-4-carboxamide, also known as FM19G11, is a small molecule inhibitor that has gained attention in recent years due to its potential therapeutic applications. This compound has been studied extensively for its ability to modulate various cellular pathways and has shown promising results in preclinical studies.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has focused on the synthesis and reactions of morpholine-containing compounds. For instance, the hydrazinolysis and condensation reactions of ethyl-5-morpholin-4-yl-1-(1H-pyrrol-1-yl)-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline-2-carboxylate have led to the development of various derivatives, demonstrating the utility of morpholine and pyrazole moieties in the synthesis of complex heterocycles (Zaki, El-Dean, & Radwan, 2014).

Antimicrobial Activity

Novel synthesized pyrazole derivatives, including structures similar to the query compound, have been evaluated for their antimicrobial activity. The incorporation of furan and morpholine groups into these structures was found to influence their activity against bacteria such as Staphylococcus aureus and Escherichia coli. Molecular docking studies have further supported these findings, highlighting the role of such compounds in developing new antimicrobial agents (Khumar, Ezhilarasi, & Prabha, 2018).

Chemical Synthesis and Characterization

The utility of furan and pyrazole derivatives in chemical synthesis extends to the generation of polyfunctionalized benzofuran-4(5H)-ones and cinnoline-4-carboxamides, showcasing the potential of such compounds in diverse synthetic applications. The methodologies employed offer insights into regioselective ring-opening, eco-friendly processes, and the synthesis of complex molecules with potential pharmacological applications (Ma, Tu, Ning, Jiang, & Tu, 2014).

Molecular Docking and Inhibition Studies

Further research into the synthesis of furan and pyrazole derivatives has led to the discovery of compounds with significant biological activities, including antimicrobial and enzyme inhibition properties. These studies involve comprehensive molecular docking and inhibition analyses to understand the interactions between synthesized compounds and biological targets, underscoring the importance of such compounds in drug discovery and development processes (Dige, Mahajan, Raza, Hassan, Vanjare, Hong, Lee, Latip, & Seo, 2019).